3-Bromo-4-methylpyrazolo[1,5-A]pyridine-2-carboxylic acid

• Molecular Formula: C9H7BrN2O2
• Molecular Weight: 255.07 g/mol
• IUPAC Name: 3-bromo-4-methylpyrazolo[1,5-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H7BrN2O2/c1-5-3-2-4-12-8(5)6(10)7(11-12)9(13)14/h2-4H,1H3,(H,13,14)
• InChI Key: POCVKUNGRHIRDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=C(C(=N2)C(=O)O)Br

Description

3-Bromo-4-methylpyrazolo[1,5-A]pyridine-2-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core substituted with a bromine atom at position 3, a methyl group at position 4, and a carboxylic acid group at position 2. This structure confers unique electronic and steric properties, making it valuable in medicinal chemistry and material science.

Preparation Methods

General Synthetic Approach

The synthesis of 3-bromo-4-methylpyrazolo[1,5-a]pyridine-2-carboxylic acid typically involves:

• Construction of the pyrazolo[1,5-a]pyridine core,
• Introduction of the methyl substituent at the 4-position,
• Bromination at the 3-position,
• Installation or retention of the carboxylic acid group at the 2-position.

Two main synthetic routes have been reported: direct bromination of pyrazolo[1,5-a]pyridine-2-carboxylic acid derivatives and multi-step synthesis involving precursor functional group transformations.

Direct Bromination Using N-Bromosuccinimide

One of the most efficient methods involves bromination of pyrazolo[1,5-a]pyridine-2-carboxylic acid using N-bromosuccinimide (NBS) in the presence of sodium hydrogen carbonate as a base, typically in N,N-dimethylformamide (DMF) solvent at ambient temperature.

Procedure Summary:

• Pyrazolo[1,5-a]pyridine-2-carboxylic acid is dissolved in DMF.
• N-Bromosuccinimide (NBS) and sodium hydrogen carbonate are added.
• The mixture is stirred at 20 °C for 4 hours.
• The reaction mixture is poured into water and extracted with ethyl acetate.
• Organic layers are dried over magnesium sulfate, filtered, and concentrated.
• The crude product is purified by flash chromatography (hexane/ethyl acetate 8:2).

Outcomes:

• Yield: Approximately 76%
• Purity verified by LRMS (m/z = 197 [M+1])
• Product: 3-bromo-pyrazolo[1,5-a]pyridine-2-carboxylic acid (without methyl group, but adaptable for methyl-substituted derivatives)

Parameter	Details
Brominating agent	N-Bromosuccinimide (NBS)
Base	Sodium hydrogen carbonate
Solvent	N,N-dimethylformamide (DMF)
Temperature	20 °C
Reaction time	4 hours
Yield	76%
Purification	Flash chromatography

This method is noted for mild conditions, good yield, and straightforward workup, making it suitable for scale-up and industrial applications.

Synthesis of 4-Methyl-3-Bromopyridine Intermediate

The preparation of 3-bromo-4-methylpyrazolo[1,5-a]pyridine-2-carboxylic acid often requires the intermediate 4-methyl-3-bromopyridine. A well-documented method involves:

• Starting from 4-methyl-3-nitropyridine,
• Catalytic hydrogenation to obtain 4-methyl-3-aminopyridine,
• Diazotization and bromination to yield 4-methyl-3-bromopyridine.

Key Steps:

• Hydrogenation Reduction:

  • 4-methyl-3-nitropyridine is dissolved in methanol.
  • Catalysts such as 10% palladium on carbon (Pd/C) or Raney nickel are used.
  • Hydrogenation is conducted in an autoclave at 20-40 °C and 0.5 MPa pressure for ~15 hours.
  • After filtration and concentration, 4-methyl-3-aminopyridine is obtained with ~97% yield.

• Bromination via Diazotization:

  • 4-methyl-3-aminopyridine is converted to its acid salt using hydrobromic acid (HBr).
  • The solution is cooled to -10 to 0 °C.
  • Bromine is added dropwise, followed by sodium nitrite aqueous solution.
  • The pH is adjusted to alkaline (~pH 9) with sodium hydroxide.
  • Extraction, drying, and concentration yield 4-methyl-3-bromopyridine with ~95% yield.

Step	Conditions	Yield (%)	Notes
Hydrogenation reduction	Methanol, 10% Pd/C, 0.5 MPa H2, 30°C, 15 h	97	Autoclave, diatomite filtration
Diazotization bromination	HBr salt, -10 to 0 °C, Br2, NaNO2, pH 9	95	Careful temperature control required

This method is industrially viable due to mild conditions, high yields, and low-cost starting materials.

Construction of Pyrazolo[1,5-a]pyridine Core with Substituents

Recent studies have developed oxidative cyclization methods to form pyrazolo[1,5-a]pyridine derivatives with various substituents, including methyl and carboxylic acid groups.

Typical Reaction Conditions:

• Reaction of 3-aminopyridine derivatives with 1,3-dicarbonyl compounds in ethanol.
• Acetic acid (up to 6 equivalents) is used as an additive.
• The reaction is performed under an oxygen atmosphere at 130 °C for 18 hours.
• The product crystallizes upon cooling and is isolated by filtration.

Key Findings:

• Increasing acetic acid improves yield up to 74%.
• Molecular oxygen is essential; inert atmosphere drastically reduces yield.
• The method allows for the formation of pyrazolo[1,5-a]pyridine cores with functional groups in high purity.

Parameter	Details
Solvent	Ethanol
Additive	Acetic acid (6 equiv)
Atmosphere	Oxygen (1 atm)
Temperature	130 °C
Reaction time	18 hours
Yield	Up to 74% (varies by substrate)

This method provides a versatile platform for synthesizing substituted pyrazolo[1,5-a]pyridines, including 4-methyl and carboxylic acid derivatives, which can then be brominated as described.

Comparative Summary of Preparation Methods

Method	Starting Material	Key Reagents/Conditions	Yield (%)	Advantages	Limitations
Direct bromination with NBS	Pyrazolo[1,5-a]pyridine-2-carboxylic acid	NBS, NaHCO3, DMF, 20 °C, 4 h	76	Mild, simple, good yield	Requires precursor availability
Hydrogenation + Diazotization	4-Methyl-3-nitropyridine	Pd/C or Raney Ni, H2, HBr, Br2, NaNO2	95-97	High yield, industrial feasibility	Multi-step process
Oxidative cyclization	3-Aminopyridine + 1,3-dicarbonyl	Acetic acid, O2, ethanol, 130 °C, 18 h	Up to 74	Versatile, forms pyrazolo core	Higher temperature, longer time

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-methylpyrazolo[1,5-A]pyridine-2-carboxylic acid undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form different functional groups or reduction to modify its electronic properties.

Cyclization Reactions: It can participate in further cyclization reactions to form more complex heterocyclic systems.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium carbonate, and various nucleophiles.

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate are used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield derivatives with different substituents on the pyrazole ring, while oxidation and reduction can lead to the formation of various functionalized derivatives .

Scientific Research Applications

3-Bromo-4-methylpyrazolo[1,5-A]pyridine-2-carboxylic acid has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting neurological and inflammatory diseases.

Materials Science: The compound’s unique electronic properties make it useful in the development of organic semiconductors and other advanced materials.

Biological Studies: It is employed in the study of enzyme inhibition and receptor binding due to its ability to interact with various biological targets

Mechanism of Action

The mechanism of action of 3-Bromo-4-methylpyrazolo[1,5-A]pyridine-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. In receptor binding studies, it can act as an agonist or antagonist, influencing signal transduction pathways and cellular responses .

Comparison with Similar Compounds

Structural Isomers and Substituent Position Variations

Key Compounds :

• 7-Bromopyrazolo[1,5-a]pyridine-2-carboxylic acid: Bromine at position 7 instead of 3.
• 4-Bromopyrazolo[1,5-a]pyridine-2-carboxylic acid : Bromine at position 4, adjacent to the methyl group in the target compound. The proximity of bromine and methyl substituents may create steric hindrance, affecting synthetic accessibility and intermolecular interactions .

Impact of Methyl Group :

• The 4-methyl group in the target compound increases steric bulk compared to non-methylated analogs like pyrazolo[1,5-a]pyridine-2-carboxylic acid (C8H6N2O2, MW 162.15) . This modification enhances lipophilicity (logP ~1.8 estimated) but may reduce solubility in aqueous media.

Core Heterocycle Modifications

Pyrazolo[1,5-a]pyrimidine Derivatives :

• 3-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid: Replacing the pyridine ring with pyrimidine introduces an additional nitrogen atom, altering hydrogen-bonding capacity and acidity (pKa ~3.5 for the carboxylic acid vs. ~4.2 for pyridine analogs).

Tetrahydro Derivatives :

• However, this also diminishes conjugation, affecting UV-Vis spectral properties (λmax shifted from 270 nm to 245 nm) .

Functional Group Variations

Carboxylic Acid vs. Ester Derivatives :

• Ethyl 3-bromo-4-methylpyrazolo[1,5-a]pyridine-2-carboxylate : The ester derivative (C10H11BrN2O2, MW 283.11) offers improved synthetic handling due to reduced acidity (pKa ~0.5 for esters vs. ~4.2 for carboxylic acids). Hydrolysis to the carboxylic acid is a common step in prodrug strategies .

Aldehyde Derivatives :

Physicochemical and Pharmacological Properties

Molecular Weight and Purity :

• The target compound (estimated MW ~260–280) is heavier than non-brominated analogs (MW 162.15 for pyrazolo[1,5-a]pyridine-2-carboxylic acid) . Commercial purity ranges from 96.5% to 98%, critical for reproducibility in biological assays .

Tabulated Comparison of Key Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Yield (%)	Key Applications
3-Bromo-4-methylpyrazolo[1,5-A]pyridine-2-carboxylic acid	C9H7BrN2O2	~267.07	3-Br, 4-Me, 2-COOH	60–70	Kinase inhibitors, APIs
Pyrazolo[1,5-a]pyridine-2-carboxylic acid	C8H6N2O2	162.15	2-COOH	95	Intermediate for ligands
7-Bromopyrazolo[1,5-a]pyridine-2-carboxylic acid	C8H5BrN2O2	241.04	7-Br, 2-COOH	65–75	Photocatalysis studies
4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-2-carboxylic acid	C8H10N2O2	166.18	Saturated ring, 2-COOH	80	CNS drug candidates

Biological Activity

3-Bromo-4-methylpyrazolo[1,5-A]pyridine-2-carboxylic acid (CAS Number: 1379348-85-2) is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews its structural characteristics, synthesis methods, and biological activity, particularly focusing on its pharmacological effects and therapeutic potential.

Structural Characteristics

The molecular formula of 3-Bromo-4-methylpyrazolo[1,5-A]pyridine-2-carboxylic acid is $C_8H_7BrN_2O_2$, with a molecular weight of approximately 241.04 g/mol. The compound features a pyrazolo[1,5-A]pyridine core, which is known for its diverse biological applications.

Synthesis

The synthesis of 3-Bromo-4-methylpyrazolo[1,5-A]pyridine-2-carboxylic acid typically involves multi-step reactions starting from commercially available precursors. Various synthetic pathways have been reported, including:

• Condensation Reactions : Utilizing substituted pyrazoles with appropriate carboxylic acids.
• Functionalization : Modifying existing pyrazolo compounds to introduce the bromine and methyl groups at specific positions.

Antimicrobial Properties

Recent studies have indicated that derivatives of pyrazolo compounds exhibit significant antimicrobial activity. For instance, a series of pyrazolo[1,5-a]pyridine derivatives have been evaluated for their efficacy against Mycobacterium tuberculosis (Mtb). The results demonstrated that certain compounds showed promising minimum inhibitory concentrations (MICs) against both drug-susceptible and resistant strains of Mtb, suggesting potential as new antituberculosis agents .

Compound	MIC (μg/mL)	Activity Against
6j	<0.002	H37Rv strain
6k	<0.004	rRMP strain

Anticancer Activity

The pyrazolo[1,5-a]pyridine scaffold has also been linked to anticancer properties. Research indicates that these compounds can act as selective protein inhibitors and exhibit cytotoxic effects on various cancer cell lines. For example, studies have shown that certain derivatives can inhibit cell proliferation in HeLa cells, demonstrating their potential as anticancer agents .

Enzymatic Inhibition

Additionally, compounds within this class have been noted for their ability to inhibit specific enzymes associated with various diseases. This includes targeting kinases and other proteins involved in cellular signaling pathways, which are crucial for cancer progression and microbial resistance .

Case Study 1: Antitubercular Activity

In one study focusing on the synthesis and evaluation of pyrazolo derivatives, a compound structurally related to 3-Bromo-4-methylpyrazolo[1,5-A]pyridine-2-carboxylic acid exhibited low cytotoxicity against Vero cells while maintaining high potency against Mtb strains . This highlights the dual benefit of efficacy and safety in potential drug candidates.

Case Study 2: Anticancer Potential

Another research effort explored the anticancer properties of pyrazolo derivatives. A selected compound from this family showed significant inhibition of cell growth in multiple cancer lines with an IC50 value in the low micromolar range . Such findings support the continued exploration of this scaffold for therapeutic applications.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 3-bromo-4-methylpyrazolo[1,5-a]pyridine-2-carboxylic acid?

• Methodological Answer : The synthesis typically involves functionalization of the pyrazolo[1,5-a]pyridine core. A common approach is bromination at the 3-position using N-bromosuccinimide (NBS) under controlled conditions (e.g., DMF, 0–25°C), followed by methylation at the 4-position via Suzuki coupling or nucleophilic substitution. Carboxylic acid introduction may leverage hydrolysis of ester precursors (e.g., ethyl ester derivatives) using NaOH/EtOH or LiOH/H₂O .
• Key Considerations : Monitor reaction progress via TLC or LCMS to avoid over-bromination. Purification often requires column chromatography (silica gel, EtOAc/hexane gradient) or recrystallization.

Q. Which spectroscopic techniques are critical for characterizing this compound, and how are data contradictions resolved?

• Methodological Answer :

• 1H/13C NMR : Assign peaks using 2D experiments (COSY, HSQC) to resolve overlapping signals, particularly in the pyrazole and pyridine regions. For example, the carboxylic proton may appear as a broad singlet near δ 12–14 ppm in DMSO-d6 .
• Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (expected [M+H]+: ~285.0). Discrepancies between calculated and observed masses may arise from isotopic Br patterns or adduct formation; use isotopic simulation tools for validation .
• IR Spectroscopy : Confirm the carboxylic acid group via O-H stretch (~2500–3000 cm⁻¹) and C=O stretch (~1700 cm⁻¹). Contradictions between IR and NMR data may indicate tautomerism or solvent effects .

Advanced Research Questions

Q. How can X-ray crystallography resolve ambiguities in the structural determination of this compound?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) is ideal for unambiguous confirmation of regiochemistry (e.g., bromine and methyl group positions). Use SHELXL for refinement, ensuring proper treatment of heavy atoms (Br) via anisotropic displacement parameters. For twinned crystals, employ the TWIN/BASF commands in SHELX .
• Data Interpretation : Compare experimental bond lengths/angles with DFT-optimized structures. Discrepancies >0.05 Å may indicate crystal packing effects or unresolved disorder .

Q. What strategies are effective for derivatizing the carboxylic acid moiety to enhance bioactivity or solubility?

• Methodological Answer :

• Amide Formation : Use coupling reagents like HATU or TBTU with DIPEA in DMF/DCM to react with primary/secondary amines. For example, coupling with furan-2-ylmethylamine yields derivatives with improved lipophilicity .
• Esterification : Treat with thionyl chloride (SOCl₂) to generate the acid chloride, followed by reaction with alcohols (e.g., ethanol, PEGs) to produce ester prodrugs .
• Salt Formation : Neutralize with NaHCO₃ or NaOH to form sodium/potassium salts for aqueous solubility enhancement .

Q. How should researchers validate analytical methods (e.g., HPLC) for assessing purity and stability?

• Methodological Answer :

• HPLC Validation : Use a C18 column with a water/acetonitrile (0.1% TFA) gradient. Validate linearity (R² >0.999), precision (%RSD <2%), and LOD/LOQ using spiked samples. Monitor degradation under accelerated conditions (40°C/75% RH) to establish stability-indicating methods .
• Impurity Profiling : Identify byproducts (e.g., de-brominated or oxidized analogs) via LC-MS/MS and compare with synthetic intermediates .

Data Analysis and Optimization

Q. How can computational modeling guide the optimization of reaction conditions for this compound?

• Methodological Answer :

• DFT Calculations : Use Gaussian or ORCA to model transition states for bromination/methylation steps. Identify energy barriers to optimize temperature and catalyst selection (e.g., Pd catalysts for Suzuki reactions) .
• Solvent Screening : Predict solubility parameters (Hansen solubility) via COSMO-RS to select solvents that maximize yield while minimizing side reactions (e.g., DMF vs. THF) .

Q. What approaches mitigate challenges in regioselective functionalization of the pyrazolo[1,5-a]pyridine scaffold?

• Methodological Answer :

• Directing Groups : Introduce temporary groups (e.g., -OMe) to steer bromination/methylation to desired positions, followed by removal via hydrolysis .
• Protection/Deprotection : Protect the carboxylic acid as a methyl ester during bromination to prevent electrophilic deactivation, then hydrolyze post-reaction .